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Executive Summary
Neurogenic inflammation is a complex process orchestrated by the peripheral release of

neuropeptides from sensory nerve endings, with Substance P (SP) being a principal mediator.

SP, acting primarily through the neurokinin-1 receptor (NK1R), elicits the cardinal signs of

inflammation: vasodilation and increased vascular permeability (plasma extravasation).

However, the in-vivo processing of SP yields several metabolites, including the N-terminal

fragment Substance P(1-7) [SP(1-7)]. This guide provides an in-depth examination of the role

of SP(1-7), revealing its function not as a direct pro-inflammatory agent but as a nuanced

modulator of SP's effects, often exhibiting anti-inflammatory and antinociceptive properties

through mechanisms distinct from the classical tachykinin pathways.

The Canonical Pathway: Substance P-Mediated
Neurogenic Inflammation
Neurogenic inflammation is initiated by the activation of nociceptive C-fibers, which release

neuropeptides like Substance P and Calcitonin Gene-Related Peptide (CGRP) from their
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peripheral terminals.[1][2] SP is the primary driver of plasma extravasation, a hallmark of this

process.[3][4] It binds to the G-protein coupled NK1R on endothelial cells of postcapillary

venules, triggering a signaling cascade that leads to the formation of endothelial gaps and

subsequent leakage of plasma proteins into the surrounding tissue.[3][5] Concurrently, SP

activates mast cells, often via the Mas-related G protein-coupled receptor X2 (MRGPRX2),

causing degranulation and the release of histamine and other pro-inflammatory mediators that

amplify the inflammatory response.[6][7][8]

Figure 1: Substance P (SP) Signaling in Neurogenic Inflammation
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Figure 2: Metabolic Cleavage of Substance P
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Figure 3: Proposed Modulatory Pathway of SP(1-7)
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Figure 4: Workflow for In Vivo Plasma Extravasation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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